78-87-5

1,2-Dichloropropane

In Stock

• CAS RN:
• 78-87-5

• Formula:
• C3H6Cl2- CH3CHClCH2Cl
  C3H6Cl2

• InChI:
• InChI=1S/C3H6Cl2/c1-3(5)2-4/h3H,2H2,1H3

• InChIKey:
• KNKRKFALVUDBJE-UHFFFAOYSA-N

• 1,2-Dichloropropane is a byproduct in the production of epichlorohydrin, an important industrial chemical, is a bifunctional alkylating agent with the potential to form DNA cross-links.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  1,2-Dichloropropane (1,2-D), is a colorless watery liquid with a sweet odor. It sinks in water and produces irritating vapor. It is a short-chain chlorinated aliphatic compound, commonly used as fumigant and as insecticide. It is a widespread groundwater contaminant. Anaerobic bacteria have the capacity to reductively dechlorinate it to propene.
  1,2-Dichloropropane is a colorless, flammable liquid with a chloroform-like odor. It is moderately soluble in water and readily eva...

2,6-diamino-5-(nitro)-3-methylpyrimidin-4(3H)-one

• CAS RN:
• 878-87-5

• Formula:
• C5H7N5O3

• InChI:
• InChI=1S/C5H7N5O3/c1-9-4(11)2(10(12)13)3(6)8-5(9)7/h6H2,1H3,(H2,7,8)

• InChIKey:
• RYXIJLNNEUQMRC-UHFFFAOYSA-N

• 2,6-diamino-5-(nitro)-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C5H7N5O3 and its molecular weight is 185.14g/mol. The purity is usually 95%.

5-Hexadecanol

• CAS RN:
• 21078-87-5

• Formula:
• C16H34O

• InChI:
• InChI=1S/C16H34O/c1-3-5-7-8-9-10-11-12-13-15-16(17)14-6-4-2/h16-17H,3-15H2,1-2H3

• InChIKey:
• HNDLTSNUZCYNRL-UHFFFAOYSA-N

• 5-Hexadecanol is a useful research compound. Its molecular formula is C16H34O and its molecular weight is 242.44 g/mol. The purity is usually 95%.

2-Bromo-4-fluoro-5-nitrophenol

In Stock

• CAS RN:
• 84478-87-5

• Formula:
• C6H3BrFNO3

• InChI:
• InChI=1S/C6H3BrFNO3/c7-3-1-4(8)5(9(11)12)2-6(3)10/h1-2,10H

• InChIKey:
• NVNFKCCUJKPLLT-UHFFFAOYSA-N

• 2-Bromo-4-fluoro-5-nitrophenol is a useful research compound. Its molecular formula is C6H3BrFNO3 and its molecular weight is 235.99 g/mol. The purity is usually 95%.

1,4-Naphthoquinone, 6-ethyl-2,5-dihydroxy-

• CAS RN:
• 13378-87-5

• Formula:
• C12H10O4

• InChI:
• InChI=1S/C12H10O4/c1-2-6-3-4-7-10(11(6)15)8(13)5-9(14)12(7)16/h3-5,13,15H,2H2,1H3

• InChIKey:
• PZKNMZDIDHROML-UHFFFAOYSA-N

• 1,4-Naphthoquinone, 6-ethyl-2,5-dihydroxy- is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.2 g/mol. The purity is usually 95%.

cis-4-Amino-1-Cbz-3-hydroxypiperidine

In Stock

• CAS RN:
• 924278-87-5

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c14-11-6-7-15(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9,14H2/t11-,12+/m1/s1

• InChIKey:
• IRKGMFWANMCSOS-NEPJUHHUSA-N

• Cis-4-Amino-1-Cbz-3-hydroxypiperidine is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.

2-[(3-cyano-6-methyl-4-thiophen-2-yl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• CAS RN:
• 500278-87-5

• Formula:
• C23H19F3N4O2S2

• InChI:
• InChI=1S/C23H19F3N4O2S2/c1-30-9-8-18-17(12-30)21(19-3-2-10-33-19)16(11-27)22(29-18)34-13-20(31)28-14-4-6-15(7-5-14)32-23(24,25)26/h2-7,10H,8-9,12-13H2,1H3,(H,28,31)

• InChIKey:
• BHZFGTAPTFJDMP-UHFFFAOYSA-N

• 2-[(3-cyano-6-methyl-4-thiophen-2-yl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C23H19F3N4O2S2 and its molecular weight is 504.6g/mol. The purity is usually 95%.

2-(4-Hydroxyphenyl)thiazole-4-carbaldehyde

In Stock

• CAS RN:
• 885278-87-5

• Formula:
• C10H7NO2S

• InChI:
• InChI=1S/C10H7NO2S/c12-5-8-6-14-10(11-8)7-1-3-9(13)4-2-7/h1-6,13H

• InChIKey:
• HAXXZLBEEWCVAX-UHFFFAOYSA-N

• 2-(4-Hydroxyphenyl)thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H7NO2S and its molecular weight is 205.23 g/mol. The purity is usually 95%.

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

In Stock

• CAS RN:
• 505078-87-5

• Formula:
• C15H13N5

• InChI:
• InChI=1S/C15H13N5/c1-8-17-11-4-2-9(6-13(11)18-8)15-19-12-5-3-10(16)7-14(12)20-15/h2-7H,16H2,1H3,(H,17,18)(H,19,20)

• InChIKey:
• IKRLPAYIOFBMEW-UHFFFAOYSA-N

• 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine is a useful research compound. Its molecular formula is C15H13N5 and its molecular weight is 263.3 g/mol. The purity is usually 95%.

2-(4-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid

In Stock

• CAS RN:
• 160878-87-5

• Formula:
• C16H11NO5

• InChI:
• InChI=1S/C16H11NO5/c1-22-11-5-3-10(4-6-11)17-14(18)12-7-2-9(16(20)21)8-13(12)15(17)19/h2-8H,1H3,(H,20,21)

• InChIKey:
• LYYLAXSLLVRTCM-UHFFFAOYSA-N

• 2-(4-Methoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid is a useful research compound. Its molecular formula is C16H11NO5 and its molecular weight is 297.26 g/mol. The purity is usually 95%.

Methyl 4-(2-(4-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

In Stock

• CAS RN:
• 851978-87-5

• Formula:
• C16H12FN3O3S

• InChI:
• InChI=1S/C16H12FN3O3S/c1-23-15(22)10-7-5-9(6-8-10)14(21)19-20-16-18-13-11(17)3-2-4-12(13)24-16/h2-8H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• WGRZFNBYKZCUDK-UHFFFAOYSA-N

• Methyl 4-(2-(4-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate is a useful research compound. Its molecular formula is C16H12FN3O3S and its molecular weight is 345.35. The purity is usually 95%.

N'-(6-chloropyridin-3-yl)sulfonyl-4-(diethylamino)benzohydrazide

Usually In Stock

• CAS RN:
• 877978-87-5

• Formula:
• C16H19ClN4O3S

• InChI:
• InChI=1S/C16H19ClN4O3S/c1-3-21(4-2)13-7-5-12(6-8-13)16(22)19-20-25(23,24)14-9-10-15(17)18-11-14/h5-11,20H,3-4H2,1-2H3,(H,19,22)

• InChIKey:
• NUKBOLRGLFECJI-UHFFFAOYSA-N

• N'-(6-chloropyridin-3-yl)sulfonyl-4-(diethylamino)benzohydrazide is a useful research compound. Its molecular formula is C16H19ClN4O3S and its molecular weight is 382.86. The purity is usually 95%.

3'-(1,3-Dioxolan-2-YL)-2-methoxybenzophenone

In Stock

• CAS RN:
• 898778-87-5

• Formula:
• C17H16O4

• InChI:
• InChI=1S/C17H16O4/c1-19-15-8-3-2-7-14(15)16(18)12-5-4-6-13(11-12)17-20-9-10-21-17/h2-8,11,17H,9-10H2,1H3

• InChIKey:
• OWBKUDRTWXUVDC-UHFFFAOYSA-N

• 3'-(1,3-Dioxolan-2-YL)-2-methoxybenzophenone is a useful research compound. Its molecular formula is C17H16O4 and its molecular weight is 284.31 g/mol. The purity is usually 95%.

Tert-butyl (E)-3-methyl-4-oxobut-2-enoate

In Stock

• CAS RN:
• 1124378-87-5

• Formula:
• C9H14O3

• InChI:
• InChI=1S/C9H14O3/c1-7(6-10)5-8(11)12-9(2,3)4/h5-6H,1-4H3/b7-5+

• InChIKey:
• GPEAWMGSTTWHOI-FNORWQNLSA-N

• Tert-butyl (E)-3-methyl-4-oxobut-2-enoate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.208. The purity is usually 95%.

2-[5-amino-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(4-chlorophenyl)acetamide

Usually In Stock

• CAS RN:
• 1242978-87-5

• Formula:
• C21H19ClN6O2S

• InChI:
• InChI=1S/C21H19ClN6O2S/c1-12-4-3-5-13(10-12)19-25-20(30-27-19)17-18(23)28(26-21(17)31-2)11-16(29)24-15-8-6-14(22)7-9-15/h3-10H,11,23H2,1-2H3,(H,24,29)

• InChIKey:
• GFVLVHOIGBMMAB-UHFFFAOYSA-N

• 2-[5-amino-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C21H19ClN6O2S and its molecular weight is 454.93. The purity is usually 95%.

(5-(((Tert-butyldimethylsilyl)oxy)methyl)thiazol-2-yl)methanol

In Stock

• CAS RN:
• 1381778-87-5

• Formula:
• C11H21NO2SSi

• InChI:
• InChI=1S/C11H21NO2SSi/c1-11(2,3)16(4,5)14-8-9-6-12-10(7-13)15-9/h6,13H,7-8H2,1-5H3

• InChIKey:
• OAXYVEHXRZFYSC-UHFFFAOYSA-N

• (5-(((Tert-butyldimethylsilyl)oxy)methyl)thiazol-2-yl)methanol is a useful research compound. Its molecular formula is C11H21NO2SSi and its molecular weight is 259.44 g/mol. The purity is usually 95%.

(3-(Tert-butylsulfonyl)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone

In Stock

• CAS RN:
• 1797278-87-5

• Formula:
• C19H23NO3S2

• InChI:
• InChI=1S/C19H23NO3S2/c1-19(2,3)25(22,23)16-10-11-20(13-16)18(21)15-8-6-14(7-9-15)17-5-4-12-24-17/h4-9,12,16H,10-11,13H2,1-3H3

• InChIKey:
• VFCQRMIJEJJVOJ-UHFFFAOYSA-N

• (3-(Tert-butylsulfonyl)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone is a useful research compound. Its molecular formula is C19H23NO3S2 and its molecular weight is 377.52. The purity is usually 95%.

1-(2-aminoethyl)-4-cyclopropyl-3-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

In Stock

• CAS RN:
• 2175978-87-5

• Formula:
• C13H15FN4O

• InChI:
• InChI=1S/C13H15FN4O/c14-10-3-1-9(2-4-10)12-16-17(8-7-15)13(19)18(12)11-5-6-11/h1-4,11H,5-8,15H2

• InChIKey:
• KDGICSZHNUPLOV-UHFFFAOYSA-N

• 1-(2-aminoethyl)-4-cyclopropyl-3-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a useful research compound. Its molecular formula is C13H15FN4O and its molecular weight is 262.288. The purity is usually 95%.

N-[2-Methoxy-2-(2-methylphenyl)ethyl]pyrido[2,3-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379978-87-5

• Formula:
• C17H18N4O

• InChI:
• InChI=1S/C17H18N4O/c1-12-6-3-4-7-13(12)15(22-2)10-19-17-14-8-5-9-18-16(14)20-11-21-17/h3-9,11,15H,10H2,1-2H3,(H,18,19,20,21)

• InChIKey:
• FLWHPTBDEYLJGS-UHFFFAOYSA-N

• N-[2-Methoxy-2-(2-methylphenyl)ethyl]pyrido[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H18N4O and its molecular weight is 294.358. The purity is usually 95%.

(2R)-1-Chloro-3-iodo-propan-2-ol

In Stock

• CAS RN:
• 2484878-87-5

• Formula:
• C3H6ClIO

• InChI:
• InChI=1S/C3H6ClIO/c4-1-3(6)2-5/h3,6H,1-2H2/t3-/m1/s1

• InChIKey:
• NNKLXTNMYBPXIB-GSVOUGTGSA-N

• (2R)-1-Chloro-3-iodo-propan-2-ol is a useful research compound. Its molecular formula is C3H6ClIO and its molecular weight is 220.44 g/mol. The purity is usually 95%.

Ad-BippyPhos

In Stock

• CAS RN:
• 1239478-87-5

• Formula:
• C44H47N4P

• InChI:
• InChI=1S/C44H47N4P/c1-4-10-36(11-5-1)40-42(41(37-12-6-2-7-13-37)47(46-40)38-14-8-3-9-15-38)48-39(16-17-45-48)49(43-24-30-18-31(25-43)20-32(19-30)26-43)44-27-33-21-34(28-44)23-35(22-33)29-44/h1-17,30-35H,18-29H2

• InChIKey:
• IHFBOUNFWVRWAQ-UHFFFAOYSA-N

• Ad-BippyPhos is a useful research compound. Its molecular formula is C44H47N4P and its molecular weight is 662.8 g/mol. The purity is usually 95%.

1-(3-Amino-pyridin-2-YL)-ethanone hydrochloride

In Stock

• CAS RN:
• 1263378-87-5

• Formula:
• C7H9ClN2O

• InChI:
• InChI=1S/C7H8N2O.ClH/c1-5(10)7-6(8)3-2-4-9-7;/h2-4H,8H2,1H3;1H

• InChIKey:
• INJHORIMRTUTAF-UHFFFAOYSA-N

• 1-(3-Amino-pyridin-2-YL)-ethanone hydrochloride is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.

5-(1-Bromoethyl)-6-nitrobenzo[d][1,3]dioxole

In Stock

• CAS RN:
• 1551078-87-5

• Formula:
• C9H8BrNO4

• InChI:
• InChI=1S/C9H8BrNO4/c1-5(10)6-2-8-9(15-4-14-8)3-7(6)11(12)13/h2-3,5H,4H2,1H3

• InChIKey:
• JSESGFWDNDACQB-UHFFFAOYSA-N

• 5-(1-Bromoethyl)-6-nitrobenzo[d][1,3]dioxole is a useful research compound. Its molecular formula is C9H8BrNO4 and its molecular weight is 274.07 g/mol. The purity is usually 95%.

1,2-Dichloropropane

In Stock

• CAS RN:
• 78-87-5; 26638-19-7(mixedisomers)

• Formula:
• C3H6Cl2

• InChI:
• InChI=1S/C3H6Cl2/c1-3(5)2-4/h3H,2H2,1H3

• InChIKey:
• KNKRKFALVUDBJE-UHFFFAOYSA-N

• 1,2-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces an irritating vapor. (USCG, 1999)
  1,2-Dichloropropane is a colorless, flammable liquid with a chloroform-like odor. It is moderately soluble in water and readily evaporates into air. It does not occur naturally in the environment. 1,2-Dichloropropane production in the United States has declined over the past 20 years. It was used in the past as a soil fumigant, chemical intermediate and industrial solvent and was found in paint strippers, varnishes, and furniture finish removers. Most of these uses were discontinued. Today, almost all of the 1,2-dichloropropane is used as a chemical intermediate to make perchloroethylene and several other related chlorinated chemicals.
  Rac-1,2-dichloropropane is a racemate comprising equimolar amounts of (R)- and (S)-1,2-dichloropropane. It is u...